Cas no 132407-76-2 (5-hydroperoxy-1-methyl-2-Pyrrolidinone)

5-hydroperoxy-1-methyl-2-Pyrrolidinone structure

132407-76-2 structure

Product Name:5-hydroperoxy-1-methyl-2-Pyrrolidinone

CAS No:132407-76-2

Molecular Formula:C₅H₉NO₃

Molecular Weight:131.12986

CID:899009

PubChem ID:11083917

5-hydroperoxy-1-methyl-2-Pyrrolidinone Properties

Names and Identifiers

- 5-hydroperoxy-1-methyl-2-Pyrrolidinone
- 2-Pyrrolidinone,5-hydroperoxy-1-methyl-(9CI)

Computed Properties

Exact Mass: 131.05827
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 131.058243149g/mol
Heavy Atom Count: 9
Complexity: 125
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.7
Topological Polar Surface Area: 49.8Å²

Experimental Properties

PSA: 49.77

5-hydroperoxy-1-methyl-2-Pyrrolidinone Related Literature

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Kexuan Chen,Nan Ma,Haobo Sun,Xueji Zhang,Jinming Kong Analyst 2023 148 1587

132407-76-2 (5-hydroperoxy-1-methyl-2-Pyrrolidinone) Related Products

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